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Compound of Interest

Compound Name: Ethyl cyclohexanecarboxylate

Cat. No.: B105097

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ethyl cyclohexanecarboxylate as a fragrance
ingredient against other commonly used alternatives: methyl cyclohexanecarboxylate,
linalool, and limonene. The following sections detail their olfactive profiles, substantivity on
fabric, and stability under accelerated conditions, supported by experimental data and
protocols.

Olfactive Profile Analysis

The perceived scent of a fragrance ingredient is a primary determinant of its application. Ethyl
cyclohexanecarboxylate possesses a distinct fruity and winey aroma. A comparative analysis
with its alternatives reveals the following nuances:

Table 1: Comparative Olfactive Profile
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Fragrance Primary Scent Secondary Scent Odor Threshold (in
Ingredient Descriptors Descriptors water)
Ethyl )
Fruity, Cheesy, Sweet, Apple,

Cyclohexanecarboxyl ) ) 0.001 ppb[1]

. Winey[1][2] Pineapple, Floral[1][3]
ate
Methyl

Cyclohexanecarboxyl

Cheesy, Fruity, Berry,
Estery[1]

Sweet, Cooling, Minty,
Pineapple, Milk[1]

Data not available

ate
] Sweet, Citrus, (R)-form: 0.8 ppb, (S)-
Linalool Floral, Woody[4]
Fresh[5] form: 7.4 ppb
) Terpenic, Conifer-like
Limonene Zesty, Orange[1] 10 ppb[1]

(L-Limonene)[1]

Substantivity on Fabric

Substantivity, or the longevity of a fragrance on a substrate, is a critical performance metric,
particularly in applications like laundry detergents and fabric softeners.[6] The assessment of
substantivity involves both sensory evaluation by trained panelists and instrumental analysis,
typically using headspace gas chromatography-mass spectrometry (GC-MS).

While direct comparative quantitative data for the substantivity of ethyl
cyclohexanecarboxylate against linalool and limonene from a single study is limited, the
following table summarizes available information on their general performance. Ester-type
fragrances, such as ethyl cyclohexanecarboxylate, are often utilized in laundry products for
their pleasant aroma on wet and dry fabric.

Table 2: Substantivity on Cotton Fabric
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Instrumental
Fragrance Sensory Evaluation Analysis General
Ingredient (Post-Rinse & Dry) (Headspace GC- Performance Notes
MS)
Detectable levels on
fabric after rinsing and  Generally considered
) ) drying. Specific to have good
Ethyl Pleasant fruity, winey

Cyclohexanecarboxyl

notes perceived on

gquantitative data over

extended periods is

performance in

laundry applications,

ate wet and dry fabric. ] ] ] T
not readily available in  contributing to a fresh
the searched scent.[7]
literature.
Expected to show o
o - Often used in similar
Methyl similar deposition

Cyclohexanecarboxyl

Fruity and creamy
notes.

characteristics to its

applications to ethyl

cyclohexanecarboxyla

ate ethyl ester
counterpart. e
Can be detected on
fabric, but its relatively = Has a reported
high volatility may substantivity of 16
Linalool Floral and fresh notes.  lead to a faster hours at 100%
decline in intensity concentration on a
compared to less smelling strip.[8]
volatile compounds.
High volatility leads to Generall?/ 'eXthI'[S Io'vv
) ] ] ] substantivity on fabric
Limonene Fresh citrus notes. rapid evaporation from

fabric surfaces.

due to its high vapor

pressure.

Stability Analysis

The chemical stability of a fragrance ingredient under various environmental stresses, such as

heat and light, is crucial for maintaining its intended scent profile throughout the product's shelf

life. Accelerated aging studies are employed to predict long-term stability.
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Table 3: Accelerated Stability Data (Temperature & Light)

Fragrance Ingredient

Conditions

Observation

Ethyl Cyclohexanecarboxylate

40°C for 3 months

No significant degradation or
change in odor profile reported
in general fragrance
applications. Specific
quantitative data is not readily
available in the searched

literature.

Linalool

45°C for 2 months in a

hydroalcoholic solution

High stability observed with no
significant accumulation of

hydroperoxides.[3]

Limonene

45°C for 2 months in a

hydroalcoholic solution

High stability observed with no
significant accumulation of
hydroperoxides.[3] However, it
is known to be unstable in

highly alkaline bases like soap.

[1]

Experimental Protocols
Olfactive Profile Analysis (Sensory Panel)

Objective: To qualitatively and quantitatively assess the odor characteristics of fragrance

ingredients.

Methodology:

e Panelist Selection: A panel of 10-15 trained individuals with proven olfactory acuity is

selected.

o Sample Preparation: Fragrance ingredients are diluted to a 1% solution in an odorless

solvent (e.g., diethyl phthalate). 0.1 mL of each solution is applied to a standard fragrance

testing strip.
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» Evaluation: Panelists are presented with the scented strips in a controlled, odor-free
environment. They are asked to rate the intensity of predefined scent descriptors (e.g., fruity,
floral, citrus, sweet) on a 10-point scale. They also provide free-form descriptions of the
perceived aroma.

o Data Analysis: The intensity ratings are averaged, and statistical analysis (e.g., ANOVA) is
performed to identify significant differences between the fragrance profiles.

Substantivity on Fabric

Objective: To evaluate the longevity of fragrance on cotton fabric after a simulated laundry rinse
cycle.

Methodology:
Part A: Sensory Evaluation

o Fabric Treatment: Standard cotton swatches are rinsed in a solution containing a specified
concentration of the fragrance ingredient in a non-fragranced fabric softener base.

» Evaluation Points: The scent intensity on the fabric is evaluated by a trained sensory panel at
multiple time points: immediately after rinsing (wet), after line drying for 24 hours (dry), and
after 1, 3, and 7 days of storage in a controlled environment.

o Rating: Panelists rate the fragrance intensity on a 10-point scale.
Part B: Instrumental Analysis (Headspace GC-MS)

o Sample Preparation: At each sensory evaluation time point, a treated cotton swatch is placed
in a sealed headspace vial.

e Headspace Sampling: The vial is heated to a specific temperature (e.g., 60°C) for a set time
to allow volatile fragrance molecules to equilibrate in the headspace. A sample of the
headspace gas is then injected into the GC-MS system.[9][10]

e Analysis: The GC-MS separates and identifies the fragrance compounds, and the peak area
is used to quantify the amount of fragrance remaining on the fabric.
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Stability (Accelerated Aging)

Objective: To assess the stability of fragrance ingredients under elevated temperature and light
conditions.

Methodology:

o Sample Preparation: The fragrance ingredient is incorporated into a representative product
base (e.g., a hydroalcoholic solution or an unfragranced lotion).

» Storage Conditions: Samples are divided into two groups:
o Heat Stability: Stored in an oven at 40°C in the dark for 1, 2, and 3 months.

o Light Stability: Exposed to a controlled UV light source in a light cabinet for a specified
duration, simulating sun exposure.

o Evaluation: At each time point, the samples are evaluated for any changes in color, clarity,
and odor profile by a sensory panel. Instrumental analysis (GC-MS) is also performed to
quantify the concentration of the fragrance ingredient and identify any degradation products.
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Caption: Olfactory Signal Transduction Cascade.
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Caption: Fragrance Performance Evaluation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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